Cas no 51944-10-6 (1-(4-ethoxyphenyl)butane-1,3-dione)

• Product Name: 1-(4-ethoxyphenyl)butane-1,3-dione
• CAS No: 51944-10-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1575384
• PubChem ID: 20253648
• Update Time: 2025-04-21

1-(4-ethoxyphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(4-ethoxyphenyl)-
• 1-(4-ethoxyphenyl)butane-1,3-dione
• EN300-1126231
• SCHEMBL10378531
• 51944-10-6
• DTXSID90604177
• 1,3-Butanedione,1-(4-ethoxyphenyl)-

• Inchi： 1S/C12H14O3/c1-3-15-11-6-4-10(5-7-11)12(14)8-9(2)13/h4-7H,3,8H2,1-2H3
• InChI Key： URXDSLQKUZGZSZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(CC(C)=O)=O

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones